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Compound of Interest

Compound Name: 2-Ethenylfuran

Cat. No.: B073932 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and

is not a substitute for a formal safety data sheet (SDS) or a comprehensive risk assessment.

Always consult the official SDS and follow established laboratory safety protocols when

handling any chemical.

Executive Summary
2-Ethenylfuran, also known as 2-vinylfuran, is a heterocyclic organic compound with the

molecular formula C₆H₆O. While specific toxicological data for 2-ethenylfuran is limited in

publicly available literature, information from its structural analogs, such as furan and 2-

methylfuran, along with its GHS (Globally Harmonized System) classification, indicates that it

should be handled with significant caution. It is classified as a highly flammable liquid and is

harmful if swallowed, in contact with skin, or inhaled.[1][2] This guide provides a consolidated

overview of the known health and safety information, draws inferences from related furanic

compounds to anticipate potential hazards, and outlines general experimental protocols for its

toxicological assessment.

Hazard Identification and Classification
2-Ethenylfuran is classified as a hazardous substance. The primary hazards are associated

with its flammability and acute toxicity.[1][2]
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Table 1: GHS Classification for 2-Ethenylfuran[1][2]

Hazard Class Hazard Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor.

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.

Toxicological Data
Direct quantitative toxicological data such as LD50 (median lethal dose) or NOAEL (No

Observed Adverse Effect Level) for 2-ethenylfuran are not readily available in the reviewed

literature. However, data for the parent compound, furan, and its methylated analog, 2-

methylfuran, provide valuable insights into its potential toxicity. Furan is a known hepatotoxicant

and carcinogen in rodents.[3][4][5] The liver is the primary target organ for furan toxicity.[4]

Table 2: Summary of Toxicological Data for Furan and 2-Methylfuran

Compound Test Species Route Value Reference

Furan 90-day study
Fischer-344

Rats
Gavage

NOAEL

(hepatic

toxicity): 0.03

mg/kg bw/day

[4]

2-Methylfuran 90-day study

Sprague-

Dawley gpt

delta rats

Intragastric
NOAEL: 1.2

mg/kg/day
[3][5]

2-Methylfuran 28-day study

Male

Sprague-

Dawley rats

Oral gavage

NOAEL

(hepatotoxicit

y): 5 mg/kg

bw/d
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First Aid Measures
In case of exposure to 2-ethenylfuran, the following first aid measures are recommended:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water. Seek medical attention if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Handling, Storage, and Personal Protective
Equipment (PPE)
Handling:

Use in a well-ventilated area, preferably under a chemical fume hood.

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

Use explosion-proof electrical/ventilating/lighting equipment.[1]

Take precautionary measures against static discharge.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mist.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Store locked up.
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Keep away from oxidizing agents.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat or

apron.

Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator with an organic vapor

cartridge is recommended.

Experimental Protocols for Toxicological
Assessment
Detailed experimental protocols for 2-ethenylfuran are not available. However, standard

methodologies for assessing the toxicity of chemical compounds can be applied.

Ames Test (Bacterial Reverse Mutation Assay)
The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Objective: To determine if 2-ethenylfuran can induce reverse mutations in histidine-requiring

strains of Salmonella typhimurium.

Methodology:

Strains: Use multiple strains of S. typhimurium (e.g., TA98, TA100, TA1535, TA1537) that are

auxotrophic for histidine.

Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation

system (S9 fraction from rat liver homogenate) to assess the mutagenicity of the parent

compound and its metabolites.[6]

Procedure: a. Prepare a range of concentrations of 2-ethenylfuran. b. In the plate

incorporation method, mix the test compound, bacterial culture, and (if applicable) S9 mix
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with molten top agar. c. Pour the mixture onto minimal glucose agar plates. d. In the pre-

incubation method, the bacterial strains are mixed with the test item in the presence or

absence of S9-mix for 20-30 minutes at 37 °C before adding to the top agar and plating.

Incubation: Incubate the plates at 37°C for 48-72 hours.

Analysis: Count the number of revertant colonies (his+) on the test plates and compare it to

the number of spontaneous revertant colonies on the negative control plates. A significant,

dose-dependent increase in the number of revertant colonies indicates a positive mutagenic

response.

In Vivo Micronucleus Assay
The in vivo micronucleus assay is used to detect chromosomal damage.

Objective: To determine if 2-ethenylfuran induces the formation of micronuclei in the bone

marrow erythrocytes of rodents.

Methodology:

Test System: Use a suitable rodent species (e.g., mice or rats).

Administration: Administer 2-ethenylfuran to the animals via an appropriate route (e.g., oral

gavage, intraperitoneal injection) at a minimum of three dose levels. Include a vehicle control

and a positive control group.

Dosing Regimen: Typically, animals are dosed once or twice.

Sample Collection: Collect bone marrow or peripheral blood at appropriate time points after

the last dose (usually 24 and 48 hours).

Slide Preparation: Prepare and stain bone marrow smears.

Analysis: Score the frequency of micronucleated polychromatic erythrocytes (MN-PCEs) in

at least 2000 PCEs per animal. Also, determine the ratio of PCEs to normochromatic

erythrocytes (NCEs) as an indicator of cytotoxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b073932?utm_src=pdf-body
https://www.benchchem.com/product/b073932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaluation: A statistically significant, dose-dependent increase in the frequency of MN-PCEs

in the treated groups compared to the vehicle control group indicates a positive result for

clastogenicity or aneugenicity.

Metabolism and Signaling Pathways
Specific studies on the metabolic pathways of 2-ethenylfuran are scarce. However, based on

the metabolism of furan and 2-methylfuran, a likely metabolic pathway can be proposed.

Proposed Metabolic Pathway
Furan and its derivatives are primarily metabolized by cytochrome P450 (CYP) enzymes in the

liver.[7][8] For 2-methylfuran, CYP2E1 has been identified as a key enzyme in its metabolic

activation.[9] This process is believed to involve the oxidation of the furan ring to form a

reactive, unsaturated dialdehyde intermediate. In the case of furan, this intermediate is cis-2-

butene-1,4-dial (BDA).[8] For 2-ethenylfuran, a similar bioactivation process is plausible,

leading to a reactive metabolite that can covalently bind to cellular macromolecules like

proteins and DNA, which is a key mechanism of furan-induced toxicity.
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Proposed Metabolic Pathway of 2-Ethenylfuran
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Proposed metabolic activation of 2-Ethenylfuran.

Experimental Workflow for Metabolism Studies
To elucidate the specific metabolic pathway of 2-ethenylfuran, the following experimental

workflow can be employed.
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Workflow for 2-Ethenylfuran Metabolism Studies
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Experimental workflow for elucidating metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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